4-({3,5-dimethyl-1-[3-(piperidine-1-sulfonyl)benzoyl]-1H-pyrazol-4-yl}sulfonyl)morpholine

• IUPAC Name: (3,5-dimethyl-4-morpholin-4-ylsulfonylpyrazol-1-yl)-(3-piperidin-1-ylsulfonylphenyl)methanone
• InChI: InChI=1S/C21H28N4O6S2/c1-16-20(33(29,30)24-11-13-31-14-12-24)17(2)25(22-16)21(26)18-7-6-8-19(15-18)32(27,28)23-9-4-3-5-10-23/h6-8,15H,3-5,9-14H2,1-2H3
• InChI Key: BHIWYKIECHKBHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCCCC3)C)S(=O)(=O)N4CCOCC4
• Molecular Formula: C21H28N4O6S2
• Molecular Weight: 496.6 g/mol
• CAS No.: 1015896-05-5

Description

The compound 4-({3,5-dimethyl-1-[3-(piperidine-1-sulfonyl)benzoyl]-1H-pyrazol-4-yl}sulfonyl)morpholine is a pyrazole-based sulfonamide derivative featuring two key structural motifs:

• A 3,5-dimethylpyrazole core substituted at the 1-position with a 3-(piperidine-1-sulfonyl)benzoyl group.
• A morpholine sulfonyl group at the 4-position of the pyrazole ring.

Morpholine, a six-membered oxygen-nitrogen heterocycle, enhances hydrophilicity compared to simpler alkyl groups.

Biological Activity

The compound 4-({3,5-dimethyl-1-[3-(piperidine-1-sulfonyl)benzoyl]-1H-pyrazol-4-yl}sulfonyl)morpholine , often referred to as a sulfonamide derivative, exhibits significant biological activities that are of interest in pharmacology and medicinal chemistry. This article explores its biological activity, including antibacterial properties, enzyme inhibition, and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C22H31N3O3S
• Molecular Weight : 417.57 g/mol
• SMILES Notation : CN(C)CC#CC1CCN(CC1)C(=O)c1ccc(cc1)S(=O)(=O)N1CCCCC1

Antibacterial Activity

The compound has been evaluated for its antibacterial properties against various strains of bacteria. In studies, it demonstrated moderate to strong activity against:

• Salmonella typhi
• Bacillus subtilis

However, it showed only weak to moderate activity against other strains such as Escherichia coli and Staphylococcus aureus . The effectiveness of the compound can be attributed to its sulfonamide moiety, which is known for its antibacterial action by inhibiting bacterial folate synthesis.

Enzyme Inhibition

In addition to its antibacterial effects, the compound has been investigated for its potential as an enzyme inhibitor. It has shown promising results in inhibiting:

• Acetylcholinesterase (AChE) : Important for treating conditions like Alzheimer's disease.
• Urease : Relevant in the treatment of urinary infections.

The inhibitory activity was quantified with IC50 values indicating effective concentrations required to inhibit 50% of enzyme activity. For instance, some derivatives of piperidine compounds have exhibited IC50 values as low as $2.14\pm 0.003\,\mu M$ against urease .

Study on Piperidine Derivatives

A study focused on synthesizing various piperidine derivatives revealed that compounds containing the piperidine nucleus are associated with several pharmacological activities, including:

• Anesthetic activity
• Control of plasma glucose and insulin levels
• Antibacterial and anticancer properties

The research highlighted the importance of structural modifications in enhancing biological activity, particularly through the incorporation of sulfonamide groups which significantly improved efficacy against target enzymes and bacteria .

Summary of Key Findings

Biological Activity	Observed Effects	Reference
Antibacterial	Moderate to strong against S. typhi, B. subtilis; weak against E. coli
AChE Inhibition	Effective inhibitor with low IC50 values
Urease Inhibition	Strong inhibitory potential

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituent on Benzoyl Group	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Notes	References
Target Compound	3-(Piperidine-1-sulfonyl)	Not explicitly given	~450 (estimated)	Bulky substituent; high polarity	-
G680-0335: 4-({3,5-dimethyl-1-[3-(trifluoromethyl)benzoyl]-1H-pyrazol-4-yl}sulfonyl)morpholine	3-(Trifluoromethyl)	C₁₇H₁₈F₃N₃O₄S	417.40	Included in antiparasite screening libraries; lipophilic due to CF₃ group
4-{[3,5-Dimethyl-1-(2-nitrobenzoyl)-1H-pyrazol-4-yl]sulfonyl}morpholine (CAS 942852-42-8)	2-Nitro	C₁₆H₁₈N₄O₆S	394.40	Electron-withdrawing nitro group; research use only
1-(3,4-Dichloro-benzyl)-4-(1-ethyl-5-methyl-1H-pyrazole-4-sulfonyl)-piperazine	N/A (piperazine backbone)	Not provided	Not provided	Piperazine instead of morpholine; altered basicity
(E)-2-(Benzoylamino)-3-[3,5-dimethyl-1-(3-phenyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)-1H-pyrazol-4-yl]propenoic acid	Triazolo-pyridazine	Not provided	Not provided	mp 285–288°C; fused heterocyclic system

Key Observations :

Substituent Electronic Effects :

• The piperidine-1-sulfonyl group in the target compound is both electron-withdrawing (sulfonyl) and sterically demanding, contrasting with the trifluoromethyl (CF₃) group in G680-0335, which is strongly electron-withdrawing and lipophilic .
• The 2-nitrobenzoyl analog (CAS 942852-42-8) has a nitro group at the 2-position, which may reduce steric hindrance compared to the 3-position substituent in the target compound but increases polarity .

Compounds with fused heterocycles (e.g., triazolo-pyridazine in ) exhibit higher melting points (285–288°C), suggesting greater crystalline stability compared to simpler pyrazole derivatives .

The nitro-substituted compound (CAS 942852-42-8) is labeled for research use only, highlighting its experimental status .